Cas no 2287271-29-6 (5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2287271-29-6
• MF: C₁₂H₁₂FN₃O₂S
• MW: 281.30598449707
• CID: 6574720
• PubChem ID: 165797338
• Update Time: 2025-07-29

5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6749521
• 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid
• 2287271-29-6

• Inchi： 1S/C12H12FN3O2S/c13-9-6-10-11(5-8(9)12(17)18)16(15-14-10)7-1-3-19-4-2-7/h5-7H,1-4H2,(H,17,18)
• InChI Key： DOSODXWIKXRKIM-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C2C=C(C(=O)O)C(=CC=2N=N1)F

Computed Properties

• Exact Mass: 281.06342597g/mol
• Monoisotopic Mass: 281.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.3Ų

Additional information on 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid

Introduction to 5-Fluoro-1-(Thian-4-yl)-1H-1,2,3-Benzotriazole-6-Carboxylic Acid (CAS No. 2287271-29-6)

5-Fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 2287271-29-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazole core, a thian ring, and a carboxylic acid functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The benzotriazole core is a well-known moiety in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential as a scaffold for the design of bioactive molecules. The presence of the thian ring, a four-membered sulfur-containing heterocycle, adds to the compound's structural diversity and may influence its pharmacological properties. The carboxylic acid group provides a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent studies have highlighted the potential of 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that it could be a promising lead compound for the development of anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid was evaluated for its antiviral properties. The results indicated that it has significant activity against several RNA viruses, including influenza and coronaviruses. This makes it an attractive candidate for further investigation as an antiviral agent.

The fluorine substitution at the 5-position of the benzotriazole ring is particularly noteworthy. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This substitution may also influence the compound's binding affinity to target proteins, potentially enhancing its therapeutic efficacy.

From a synthetic perspective, 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid can be prepared through a multi-step process involving the coupling of 5-fluoro-benzotriazole with thian and subsequent carboxylation reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The safety profile of 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid is another important aspect to consider. Preliminary toxicological studies have shown that it has low toxicity at therapeutic concentrations. However, further extensive safety evaluations are required to ensure its suitability for clinical use.

In conclusion, 5-fluoro-1-(thian-4-yl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 2287271-29-6) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.